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Compound of Interest

Compound Name: Disperse red 151

Cat. No.: B1619698 Get Quote

For research, scientific, and drug development professionals, this document provides a concise

technical summary of Disperse Red 151, including its physicochemical properties. Due to a

lack of specific toxicological and metabolic data for this compound in publicly available

literature, this guide also presents relevant information on structurally similar azo dyes to offer a

comparative context and potential avenues for investigation.

Physicochemical Properties of Disperse Red 151
Disperse Red 151 is a monoazo dye. Its fundamental chemical and physical characteristics

are summarized below.

Property Value Source

Molecular Formula C₂₇H₂₅N₅O₅S [1][2]

Molar Mass 531.58 g/mol [1][2]

CAS Number 70210-08-1 [1][2]

Toxicological Profile: Insights from Related Azo
Dyes
Detailed toxicological studies specifically on Disperse Red 151 are not readily available in the

current body of scientific literature. However, research on other disperse azo dyes, such as
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Disperse Red 1 and Disperse Red 13, can provide valuable insights into the potential

toxicological profile of this class of compounds.

Azo dyes are known for their potential to undergo reductive cleavage of the azo bond (-N=N-),

leading to the formation of aromatic amines, which may have toxicological implications.[3][4]

The carcinogenicity of some azo dyes is linked to their metabolic byproducts, such as

benzidine.[5][6]

Studies on Disperse Red 1 have indicated potential genotoxic and cytotoxic effects. For

instance, research has shown that Disperse Red 1 can induce DNA damage and abnormalities

in mouse germ cells.[7][8] Furthermore, some findings suggest that Disperse Red 1 may have

mutagenic effects on human hepatoma cells and lymphocytes.

It is important to note that the toxicological properties of azo dyes can be influenced by their

specific chemical structures. For example, one study comparing Disperse Red 1 and the

chlorinated Disperse Red 13 found that the presence of the chlorine substituent decreased the

mutagenicity of Disperse Red 13.[4]

Metabolism of Azo Dyes: A General Pathway
The metabolism of azo dyes is a critical factor in their toxicological assessment. Ingested azo

compounds can be metabolized by intestinal microbiota and hepatic enzymes.[9][10] The

primary metabolic pathway involves the reductive cleavage of the azo bond, which breaks the

molecule into smaller aromatic amines.[3][9] These metabolic processes are significant for both

detoxification and, in some cases, metabolic activation to more toxic compounds.[9]

The general metabolic pathway for azo dyes can be visualized as follows:
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Caption: Generalized metabolic pathway of azo dyes.

Analytical Methodologies for Azo Dyes
The detection and quantification of azo dyes and their metabolites in various matrices are

crucial for research and safety assessment. High-performance liquid chromatography (HPLC)

is a widely used technique for the analysis of azo dyes, often coupled with detectors such as a

diode-array detector (DAD) or mass spectrometry (MS) for enhanced sensitivity and selectivity.

[11][12]

A general experimental workflow for the analysis of azo dyes in a biological matrix might

involve the following steps:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Validation_of_Analytical_Methods_for_Detecting_Azo_Dye_Adulterants.pdf
https://www.agilent.com/Library/applications/5990-7472EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Instrumental Analysis

Data Processing

Sample Collection
(e.g., Biological Matrix)

Extraction of Analytes

Sample Cleanup
(e.g., Solid-Phase Extraction)

Concentration & Reconstitution

HPLC Separation
(e.g., Reversed-Phase C18)

Detection
(e.g., DAD, MS)

Data Acquisition

Quantification & Identification

Click to download full resolution via product page

Caption: A typical workflow for the analysis of azo dyes.
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Disclaimer: This document is intended for informational purposes for a scientific audience. The

information on toxicology and metabolism is based on related compounds and the general

class of azo dyes due to the limited availability of data specific to Disperse Red 151.

Researchers should conduct their own specific investigations to determine the properties and

safety of Disperse Red 151.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1619698#molar-mass-and-molecular-formula-of-
disperse-red-151]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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